Cas no 3230-51-1 (4-{(E)-(4-methylphenyl)iminomethyl}phenol)

4-{(E)-(4-methylphenyl)iminomethyl}phenol structure
3230-51-1 structure
Product Name:4-{(E)-(4-methylphenyl)iminomethyl}phenol
CAS No:3230-51-1
MF:C14H13NO
MW:211.259123563766
CID:295148
PubChem ID:24880068
Update Time:2025-04-19

4-{(E)-(4-methylphenyl)iminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[[(4-methylphenyl)imino]methyl]-
    • 4-[(4-methylanilino)methylidene]cyclohexa-2,5-dien-1-one
    • 4-[(E)-[(4-methylphenyl)imino]methyl]phenol
    • 3230-51-1
    • LXUWDLKAQOFUGU-XNTDXEJSSA-N
    • Phenol, 4-(4-methylphenyliminomethyl)-
    • AKOS001744157
    • alpha -(4-Tolylimino)-p-cresol
    • alpha-(4-Tolylimino)-p-cresol
    • CHEMBL2064682
    • 4-((E)-[(4-Methylphenyl)imino]methyl)phenol #
    • 4-{(E)-[(4-methylphenyl)imino]methyl}phenol
    • DTXSID60418768
    • 4-[(E)-p-Tolyliminomethyl]phenol
    • alpha-(4-Tolylimino)-p-cresol, 96%
    • SCHEMBL11458614
    • 4-((P-Tolylimino)Methyl)Phenol
    • J-018697
    • CS-0333024
    • VS-01214
    • EU-0019030
    • 4-[N-(p-tolyl)formimidoyl]phenol
    • LXUWDLKAQOFUGU-UHFFFAOYSA-N
    • 4-[(E)-(4-Methylphenyl)iminomethyl]phenol
    • 4-[(4-Methylphenyl)iminomethyl]phenol
    • N-(p-hydroxy-benzylidene)-p-toluidine
    • (E)-4-((4-tolylimino)methyl)phenol
    • STK373252
    • BBL002789
    • ALPHA-(4-TOLYLIMINO)-P-CRESOL 96
    • 4-{(E)-(4-methylphenyl)iminomethyl}phenol
    • MDL: MFCD00029735
    • Inchi: 1S/C14H13NO/c1-11-2-6-13(7-3-11)15-10-12-4-8-14(16)9-5-12/h2-10,16H,1H3/b15-10+
    • InChI Key: LXUWDLKAQOFUGU-XNTDXEJSSA-N
    • SMILES: OC1C=CC(/C=N/C2C=CC(C)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 211.099714038g/mol
  • Monoisotopic Mass: 211.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 218-222 °C (lit.)
  • Solubility: Not determined

4-{(E)-(4-methylphenyl)iminomethyl}phenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

4-{(E)-(4-methylphenyl)iminomethyl}phenol Pricemore >>

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